Cas no 1858252-20-6 (2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide)

• Product Name: 2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide
• CAS No: 1858252-20-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD28954483
• CID: 4709232
• Update Time: 2025-05-19

2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide
• 2H-1-benzopyran-6-acetic acid, 3,4-dihydro-2,2-dimethyl-, hydrazide

• MDL： MFCD28954483
• Inchi： 1S/C13H18N2O2/c1-13(2)6-5-10-7-9(8-12(16)15-14)3-4-11(10)17-13/h3-4,7H,5-6,8,14H2,1-2H3,(H,15,16)
• InChI Key： UIHHUSDGGRJBTB-UHFFFAOYSA-N
• SMILES： O1C2C=CC(CC(NN)=O)=CC=2CCC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans

Additional information on 2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide

Comprehensive Overview of 2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide (CAS No. 1858252-20-6)

2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide (CAS No. 1858252-20-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities. The presence of the acetohydrazide moiety further enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for synthesizing novel heterocyclic compounds, which are pivotal in developing antioxidant, anti-inflammatory, and antimicrobial agents.

The molecular structure of 2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide features a chromene core substituted with a dimethyl group and an acetohydrazide side chain. This configuration imparts remarkable stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential in addressing oxidative stress-related disorders, a topic of growing interest in the context of aging and chronic diseases. The compound's ability to modulate reactive oxygen species (ROS) has positioned it as a candidate for neuroprotective and cardiovascular therapies.

In the realm of green chemistry, CAS No. 1858252-20-6 has been explored for its eco-friendly synthesis routes. With increasing demand for sustainable chemical processes, researchers are optimizing its production using catalytic methods and biodegradable solvents. This aligns with global trends toward reducing carbon footprints in industrial chemistry. Additionally, its compatibility with microwave-assisted synthesis techniques has reduced reaction times and energy consumption, further enhancing its appeal.

The compound's applications extend to material science, where its chromene backbone contributes to the development of fluorescent probes and photostable polymers. These materials are critical in bioimaging and sensor technologies, addressing the need for high-performance and biocompatible materials. Its hydrazide functionality also enables conjugation with other molecules, facilitating the design of targeted drug delivery systems.

From a commercial perspective, 2-(2,2-Dimethyl-3,4-dihydro-2H-chromen-6-yl)acetohydrazide is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in catalogs, catering to the demand from research institutions and pharmaceutical companies. Its patent landscape reveals ongoing innovations, particularly in combination therapies and nanotechnology-based formulations. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing precision medicine.

In summary, CAS No. 1858252-20-6 represents a versatile and promising compound with multifaceted applications. Its relevance to healthcare, sustainability, and advanced materials underscores its importance in contemporary research. Future studies are expected to explore its mechanistic pathways and clinical potential, solidifying its position as a cornerstone in modern chemistry.